Cas no 51101-44-1 (4-(iodomethyl)pyrrolidin-2-one)

• Product Name: 4-(iodomethyl)pyrrolidin-2-one
• CAS No: 51101-44-1
• MF: C₅H₈INO
• MW: 225.027593612671
• MDL: MFCD29060316
• CID: 1570566
• PubChem ID: 17948935
• Update Time: 2025-11-05

4-(iodomethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(iodomethyl)-
• 4-(iodomethyl)pyrrolidin-2-one
• BCA10144
• 51101-44-1
• E72920
• EN300-253099
• SCHEMBL3124551

• MDL： MFCD29060316
• Inchi： 1S/C5H8INO/c6-2-4-1-5(8)7-3-4/h4H,1-3H2,(H,7,8)
• InChI Key： DOFCYFZAIZKPIY-UHFFFAOYSA-N
• SMILES： ICC1CC(NC1)=O

Computed Properties

• Exact Mass: 224.96464
• Monoisotopic Mass: 224.96506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on 4-(iodomethyl)pyrrolidin-2-one

4-(Iodomethyl)pyrrolidin-2-one (CAS No. 51101-44-1): A Versatile Building Block in Organic Synthesis

4-(Iodomethyl)pyrrolidin-2-one (CAS No. 51101-44-1) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This iodomethyl-substituted pyrrolidinone derivative serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, combining a reactive iodomethyl group with the versatile pyrrolidin-2-one scaffold, make it particularly useful for constructing complex molecular architectures.

The compound's chemical properties have been extensively studied, revealing its importance in modern medicinal chemistry. Researchers particularly value its ability to participate in various coupling reactions, making it an essential building block for drug discovery programs. Recent publications highlight its application in developing CNS-active compounds, with several research groups exploring its potential in creating novel neurological therapeutics.

In the context of current pharmaceutical trends, 4-(iodomethyl)pyrrolidin-2-one has emerged as a key player in the development of small molecule drugs. Its structural flexibility allows for the creation of diverse molecular libraries, addressing the growing demand for targeted therapies. The compound's reactivity profile makes it particularly suitable for click chemistry applications, a rapidly expanding field in bioconjugation and drug delivery systems.

From a synthetic chemistry perspective, the iodomethyl group in 4-(iodomethyl)pyrrolidin-2-one offers excellent opportunities for further functionalization. This characteristic has led to its widespread use in cross-coupling reactions, particularly in palladium-catalyzed transformations. The compound's stability under various reaction conditions makes it a preferred choice for multi-step syntheses, especially in the preparation of nitrogen-containing heterocycles.

The market demand for 4-(iodomethyl)pyrrolidin-2-one has shown steady growth, reflecting its importance in research and development activities. Pharmaceutical companies and contract research organizations frequently include this compound in their screening libraries, recognizing its potential to yield novel bioactive molecules. The increasing focus on personalized medicine and precision therapeutics has further boosted interest in such versatile building blocks.

Recent advances in green chemistry have also impacted the synthesis and applications of 4-(iodomethyl)pyrrolidin-2-one. Researchers are developing more sustainable methods for its production, aligning with the growing emphasis on environmentally friendly synthesis. These innovations include improved catalytic systems and atom-economical processes that reduce waste generation while maintaining high yields.

In academic research, 4-(iodomethyl)pyrrolidin-2-one continues to be a subject of investigation for its potential in creating novel molecular scaffolds. Several recent studies have explored its use in constructing spirocyclic compounds, which are gaining attention for their unique pharmacological properties. The compound's ability to serve as a precursor for various nitrogen-rich structures makes it particularly valuable in this context.

The analytical characterization of 4-(iodomethyl)pyrrolidin-2-one has been well-documented, with comprehensive spectroscopic data available in the literature. Modern techniques such as high-resolution mass spectrometry and multidimensional NMR have provided detailed insights into its structural features. These characterization methods are crucial for ensuring the compound's purity and quality in various applications.

Looking ahead, the future applications of 4-(iodomethyl)pyrrolidin-2-one appear promising, particularly in emerging fields like proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. Its structural features make it suitable for incorporation into bifunctional molecules designed to modulate protein levels, representing a cutting-edge approach in drug discovery.

In conclusion, 4-(iodomethyl)pyrrolidin-2-one (CAS No. 51101-44-1) stands as a remarkably versatile compound with broad applications in pharmaceutical research and organic synthesis. Its unique combination of a reactive iodomethyl group and a stable pyrrolidinone ring continues to inspire innovative applications across multiple scientific disciplines. As research into heterocyclic chemistry advances, this compound is likely to maintain its position as an important tool for molecular design and medicinal chemistry innovation.